Cas no 89845-01-2 (1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide)

• Product name: 1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide
• CAS No: 89845-01-2
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 587254
• PubChem ID: 13225573

1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide
• 4-methyl-5-oxido-N,N-di(propan-2-yl)-1,2,5-oxadiazol-5-ium-3-amine
• DTXSID20529965
• 89845-01-2
• 4-Methyl-5-oxo-N,N-di(propan-2-yl)-1,2lambda~5~,5-oxadiazol-3-amine

• Inchi： InChI=1S/C9H17N3O2/c1-6(2)11(7(3)4)9-8(5)12(13)14-10-9/h6-7H,1-5H3
• InChI Key： YJXCFRNEKZMSDA-UHFFFAOYSA-N
• SMILES： CC1=[N+](ON=C1N(C(C)C)C(C)C)[O-]

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų